Cas no 372144-01-9 (1-(3-Pyridinyl)-2-hydroxyethylamine)

• Product Name: 1-(3-Pyridinyl)-2-hydroxyethylamine
• CAS No: 372144-01-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD02683180
• CID: 854055
• PubChem ID: 2734590
• Update Time: 2025-09-27

1-(3-Pyridinyl)-2-hydroxyethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Pyridinyl)-2-hydroxyethylamine
• [(1S)-2-hydroxy-1-pyridin-3-yl-ethyl]azanium
• 2-amino-2-(pyridin-3-yl)ethan-1-ol
• 2-amino-2-(pyridin-3-yl)ethanol
• 2-amino-2-pyridin-3-ylethanol
• AKOS005265300
• EN300-133261
• DTXSID00370376
• A874152
• SCHEMBL1515430
• AB12437
• SB36883
• MFCD02683180
• 372144-01-9
• 1-(3-Pyridinyl)-2-hydroxyethylamine diHCl
• BS-12615
• FT-0770241
• 2-amino-2-pyridin-3-yl-ethanol, AldrichCPR
• RTBSTLCUXKGLPI-UHFFFAOYSA-N
• beta-Amino-3-pyridineethanol; 2-Amino-2-(pyridin-3-yl)ethanol
• -Amino-3-pyridineethanol; 2-Amino-2-(pyridin-3-yl)ethanol
• 2-amino-2-pyridin-3-yl-ethanol
• F13354
• 2-Amino-2-pyridin-3-ylmethanol
• 1-(3-PYRIDINYL)-2-HYDROXYETHYLAMINE,
• DB-069508

• MDL： MFCD02683180
• Inchi： 1S/C7H10N2O/c8-7(5-10)6-2-1-3-9-4-6/h1-4,7,10H,5,8H2
• InChI Key： RTBSTLCUXKGLPI-UHFFFAOYSA-N
• SMILES： OCC(C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.1315 (rough estimate)
• Boiling Point: 253.57°C (rough estimate)
• Refractive Index: 1.5780 (estimate)
• PSA: 59.14000
• LogP: 0.77400

1-(3-Pyridinyl)-2-hydroxyethylamine Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38